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Compound of Interest

Compound Name: H-Tic-Oet.HCl

Cat. No.: B579707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
H-Tic-Oet.HCl, identified by the CAS number 15912-56-8, is the hydrochloride salt of (S)-Ethyl

1,2,3,4-tetrahydroisoquinoline-3-carboxylate. This compound belongs to the class of 1,2,3,4-

tetrahydroisoquinoline (THIQ) derivatives, a significant scaffold in medicinal chemistry known

for a wide range of biological activities. The constrained cyclic structure of the THIQ nucleus

makes it a valuable building block in the design of novel therapeutic agents, particularly those

targeting the central nervous system and cardiovascular system. This technical guide provides

a comprehensive overview of the available technical data, synthetic methodologies, and

potential therapeutic applications of H-Tic-Oet.HCl and its derivatives.

Chemical and Physical Properties
A summary of the key chemical and physical properties of H-Tic-Oet.HCl is presented in the

table below. This data is crucial for its handling, formulation, and analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b579707?utm_src=pdf-interest
https://www.benchchem.com/product/b579707?utm_src=pdf-body
https://www.benchchem.com/product/b579707?utm_src=pdf-body
https://www.benchchem.com/product/b579707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 15912-56-8 N/A

Molecular Formula C₁₂H₁₆ClNO₂ N/A

Molecular Weight 241.72 g/mol N/A

IUPAC Name

(S)-ethyl 1,2,3,4-

tetrahydroisoquinoline-3-

carboxylate hydrochloride

N/A

Synonyms

H-Tic-Oet.HCl, (S)-3-

Ethoxycarbonyl-1,2,3,4-

tetrahydroisoquinolinium

chloride

N/A

Appearance White to off-white solid N/A

Purity Typically >95% N/A

Storage Conditions
Store at 2-8°C in a dry, dark

place.
N/A

Synthesis and Experimental Protocols
The synthesis of H-Tic-Oet.HCl and related THIQ derivatives is a well-documented area of

organic chemistry. The core tetrahydroisoquinoline structure is often formed via the Pictet-

Spengler reaction.

General Synthesis of Racemic 1,2,3,4-
Tetrahydroisoquinoline-3-carboxylic acid ethyl ester
hydrochloride
A common synthetic route to the racemic mixture of the ethyl ester of 1,2,3,4-

tetrahydroisoquinoline-3-carboxylic acid involves a multi-step process.

Experimental Workflow:
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Phenylalanine Reaction with
Formaldehyde and HCl

Formation of
1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid

Esterification with
Ethanol and Thionyl Chloride

Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
(racemic mixture)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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